Cas no 874297-79-7 (3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 874297-79-7
• MF: C₁₆H₂₃BN₂O₃
• MW: 302.176424264908
• MDL: MFCD08689493
• CID: 719883
• PubChem ID: 44119149
• Update Time: 2025-06-08

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• 4-(3-Cyclopropylureido)benzeneboronic acid pinacol ester
• 1-CYCLOPROPYL-3-[4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• 4-(3-Cyclopropylureido)phenylboronic acid, pinacol ester
• 4-[(Cyclopropylcarbamoyl)amino]benzeneboronic acid, pinacol ester
• (4-(3-CYCLOPROPYLUREIDO)PHENYL)BORONIC ACID PINACOL ESTER
• 4-(3-Cyclopropylureido)phenylboronic acid pinacol ester
• TUHNHHNBHVOYFR-UHFFFAOYSA-N
• OR3457
• AX8230654
• F
• 3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• N-Cyclopropyl-N′-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (ACI)
• urea, n-cyclopropyl-n'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
• P10624
• CS-0054596
• AKOS015999406
• 4-(3-cyclopropylureido)phenyl boronic acid pinacol ester
• N-Cyclopropyl-N'-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• DB-363541
• MFCD08689493
• SCHEMBL443553
• 4-[(Cyclopropylcarbamoyl)amino]benzeneboronic acid,pinacol ester
• DTXSID10657049
• AS-50580
• AB92213
• 874297-79-7
• SY319946
• ZJB29779

• MDL： MFCD08689493
• Inchi： 1S/C16H23BN2O3/c1-15(2)16(3,4)22-17(21-15)11-5-7-12(8-6-11)18-14(20)19-13-9-10-13/h5-8,13H,9-10H2,1-4H3,(H2,18,19,20)
• InChI Key： TUHNHHNBHVOYFR-UHFFFAOYSA-N
• SMILES： O=C(NC1CC1)NC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1

Computed Properties

• Exact Mass: 302.18000
• Monoisotopic Mass: 302.18
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Melting Point: 227-229
• Boiling Point: 414.8±37.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.543
• PSA: 59.59000
• LogP: 2.73360

3-cyclopropyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Security Information

• Signal Word：warning
• Hazard Statement： Harmful/Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃